Cas no 38591-66-1 (2(1H)-Pyridinone, 1-hexyl-)

• Product Name: 2(1H)-Pyridinone, 1-hexyl-
• CAS No: 38591-66-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 292260
• PubChem ID: 19959720
• Update Time: 2025-04-19

2(1H)-Pyridinone, 1-hexyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 1-hexyl-
• 1-hexylpyridin-2-one
• CHEMBL12179
• 38591-66-1
• 1-Hexylpyridin-2(1H)-one
• DTXSID80601478
• SCHEMBL8778695

• Inchi： 1S/C11H17NO/c1-2-3-4-6-9-12-10-7-5-8-11(12)13/h5,7-8,10H,2-4,6,9H2,1H3
• InChI Key： IUMAYYKTOYIKBH-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CN1CCCCCC

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones